Cas no 618913-30-7 ((S)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one)

• Product Name: (S)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one
• CAS No: 618913-30-7
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• CID: 4655927
• PubChem ID: 10264211
• Update Time: 2024-11-04

(S)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• AZD-5904
• AZD5904
• AZD5904 (AZD 5904
• AZ1
• TX4
• 6H-Purin-6-one, 1,2,3,9-tetrahydro-3-[[(2R)-tetrahydro-2-furanyl]methyl]-2-thioxo-
• (R)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,9-tetrahydro-6H-purin-6-one
• 2-Thioxanthine, TX4
• UE8
• MS-23562
• GTPL7728
• 3-{[(2R)-oxolan-2-yl]methyl}-2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one
• 62A9CG81VN
• 1,2,3,9-Tetrahydro-3-(((2R)-tetrahydro-2-furanyl)methyl)-2-thioxo-6H-purin-6-one
• 3-[[(2~{R})-oxolan-2-yl]methyl]-2-sulfanylidene-9~{H}-purin-6-one
• BDBM92469
• AZD 5904 [WHO-DD]
• 6H-Purin-6-one, 1,2,3,9-tetrahydro-3-(((2R)-tetrahydro-2-furanyl)methyl)-2-thioxo-
• Q27074766
• AKOS040741199
• 3-[[(2R)-oxolan-2-yl]methyl]-2-sulfanylidene-7H-purin-6-one
• 618913-30-7
• D80680
• TX-4
• SCHEMBL2288062
• CHEMBL4278946
• CS-0035112
• AZ-1
• UNII-62A9CG81VN
• (R)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one
• HY-111341
• AZD 5904
• 6H-Purin-6-one, 1,2,3,7-tetrahydro-3-(((2R)-tetrahydro-2-furanyl)methyl)-2-thioxo-
• 3-(((2R)-Oxolan-2-yl)methyl)-2-sulfanylidene-7H-purin-6-one
• 3-[(2R)-oxolan-2-ylmethyl]-2-sulfanylidene-1,7-dihydropurin-6-one
• 2-sulfanylidene-3-[(2R)-tetrahydro-2-furanylmethyl]-1,2,3,7-tetrahydro-6H-purin-6-one
• (S)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one

• Inchi： 1S/C10H12N4O2S/c15-9-7-8(12-5-11-7)14(10(17)13-9)4-6-2-1-3-16-6/h5-6H,1-4H2,(H,11,12)(H,13,15,17)/t6-/m1/s1
• InChI Key： RSPDBEVKURKEII-ZCFIWIBFSA-N
• SMILES： N1C2=C(N(C[C@H]3CCCO3)C(=S)NC2=O)NC=1

Computed Properties

• Exact Mass: 252.06809681g/mol
• Monoisotopic Mass: 252.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Solubility: biological extracorporealIn Vitro:DMSOsolubility125 mg/mL(495.46 mM;Need ultrasonic and warmingUltrasonic and heating required)

(S)-3-((Tetrahydrofuran-2-yl)methyl)-2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Thioxanthines